Cas no 1862607-53-1 (Pentane, 3-(bromomethyl)-1-[(1,1-dimethylethyl)thio]-)

• Product Name: Pentane, 3-(bromomethyl)-1-[(1,1-dimethylethyl)thio]-
• CAS No: 1862607-53-1
• MF: C₁₀H₂₁BrS
• MW: 253.242741346359
• CID: 5285462
• PubChem ID: 165443478
• Update Time: 2025-10-29

Pentane, 3-(bromomethyl)-1-[(1,1-dimethylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• EN300-676043
• 3-(bromomethyl)-1-(tert-butylsulfanyl)pentane
• 1862607-53-1
• Pentane, 3-(bromomethyl)-1-[(1,1-dimethylethyl)thio]-

• Inchi： 1S/C10H21BrS/c1-5-9(8-11)6-7-12-10(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： OXBYDYLQECHWEK-UHFFFAOYSA-N
• SMILES： C(SC(C)(C)C)CC(CBr)CC

Computed Properties

• Exact Mass: 252.05473g/mol
• Monoisotopic Mass: 252.05473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 272.0±23.0 °C(Predicted)

Additional information on Pentane, 3-(bromomethyl)-1-[(1,1-dimethylethyl)thio]-

Comprehensive Overview of Pentane, 3-(bromomethyl)-1-[(1,1-dimethylethyl)thio]- (CAS No. 1862607-53-1)

The compound Pentane, 3-(bromomethyl)-1-[(1,1-dimethylethyl)thio]- (CAS No. 1862607-53-1) is a specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and material science. With its unique structural features, including a bromomethyl group and a tert-butylthio moiety, this compound serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industries are increasingly exploring its potential applications, particularly in the development of advanced materials and pharmaceuticals.

One of the key reasons for the growing interest in Pentane, 3-(bromomethyl)-1-[(1,1-dimethylethyl)thio]- is its role in facilitating cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of the bromomethyl group makes it an excellent candidate for nucleophilic substitution reactions, enabling the introduction of various functional groups. This property aligns with the current trend in chemical research, where there is a high demand for efficient synthetic pathways and sustainable chemistry practices.

In addition to its synthetic utility, CAS No. 1862607-53-1 has been studied for its potential in polymer chemistry. The compound's ability to act as a chain transfer agent or initiator in polymerization processes makes it valuable for creating tailored polymers with specific properties. This is particularly relevant given the rising focus on biodegradable materials and green chemistry, as industries seek alternatives to traditional petrochemical-based products.

Another area where Pentane, 3-(bromomethyl)-1-[(1,1-dimethylethyl)thio]- shows promise is in the pharmaceutical industry. Its structural motifs are often found in bioactive molecules, making it a potential building block for drug discovery. Researchers are investigating its use in the synthesis of small-molecule inhibitors and therapeutic agents, especially in the context of targeting enzyme modulation and receptor binding.

The compound's stability and reactivity profile also make it a subject of interest in catalysis. Recent studies have explored its role in metal-catalyzed reactions, where it can serve as a ligand or co-catalyst. This aligns with the broader scientific community's focus on atom economy and reaction efficiency, as researchers strive to minimize waste and optimize yields.

From a commercial perspective, the demand for CAS No. 1862607-53-1 is expected to rise, driven by its applications in high-value chemicals and specialty materials. Manufacturers and suppliers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its inclusion in chemical databases and reaction libraries further underscores its importance in contemporary chemistry.

In summary, Pentane, 3-(bromomethyl)-1-[(1,1-dimethylethyl)thio]- (CAS No. 1862607-53-1) represents a fascinating intersection of synthetic utility, material science, and pharmaceutical potential. Its unique properties and broad applicability make it a compound worth watching in the evolving landscape of chemical research and industrial innovation.